Cas no 36304-40-2 (2-(2-Chlorophenoxy)acetohydrazide)

• Product Name: 2-(2-Chlorophenoxy)acetohydrazide
• CAS No: 36304-40-2
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD00082786
• CID: 89191
• PubChem ID: 181471
• Update Time: 2025-10-28

2-(2-Chlorophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenoxy)acetohydrazide
• ASISCHEM U30989
• 2-Chlorophenoxyacetic acid hydrazide
• 2-(2-chlorophenoxy)acetic acid hydrazide
• 158
• AKOS BBB
• Aceticacid, (2-chlorophenoxy)-, hydrazide (9CI)
• Acetic acid, (o-chlorophenoxy)-,hydrazide (6CI)
• (2-Chlorophenoxy)acetic acid hydrazide
• (2-Chlorophenoxyacetyl)hydrazide
• (o-Chlorophenoxy)acetic acid hydrazide
• o-Chlorophenoxyacetylhydrazine
• 2-CHLOROPHENOXYACETICACIDHYDRAZIDE
• MFCD00082786
• AKOS000283737
• Oprea1_312612
• Oprea1_363348
• 2-(2-Chlorophenoxy)ethanehydrazonic acid
• EN300-03718
• A874377
• SCHEMBL4936220
• DTXSID10957672
• PS-3398
• Z56867221
• 36304-40-2
• Acetic acid, 2-(2-chlorophenoxy)-, hydrazide
• ALBB-002559
• BBL023329
• DB-013882
• STK033826

• MDL： MFCD00082786
• Inchi： 1S/C8H9ClN2O2/c9-6-3-1-2-4-7(6)13-5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： DSVNKLUHRGOPJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(NN)=O
• BRN： 979183

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Color/Form: powder
• Density: 1.324
• Melting Point: 111-112°C
• Boiling Point: 419.8°C at 760 mmHg
• Flash Point: 207.7 °C
• Refractive Index: 1.568
• PSA: 64.35000
• LogP: 1.79990
• Solubility: Not determined

2-(2-Chlorophenoxy)acetohydrazide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Chlorophenoxy)acetohydrazide

2-(2-Chlorophenoxy)acetohydrazide (CAS No. 36304-40-2): A Comprehensive Overview of Properties and Applications

2-(2-Chlorophenoxy)acetohydrazide (CAS No. 36304-40-2) is an important organic compound with a wide range of applications in various industries. This hydrazide derivative is characterized by its unique molecular structure, which combines a chlorophenoxy group with an acetohydrazide moiety. The compound has garnered significant attention in recent years due to its potential uses in pharmaceutical intermediates, agricultural chemicals, and material science.

The growing interest in 2-(2-Chlorophenoxy)acetohydrazide synthesis and applications aligns with current trends in green chemistry and sustainable development. Researchers are particularly interested in exploring its role as a building block for more complex molecules, especially in the development of bioactive compounds. The compound's molecular structure offers interesting possibilities for hydrogen bonding and molecular recognition, making it valuable in supramolecular chemistry applications.

From a physicochemical properties perspective, 2-(2-Chlorophenoxy)acetohydrazide typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide, while being less soluble in water. The compound exhibits good thermal stability, with decomposition temperatures well above typical processing conditions, making it suitable for various industrial applications.

In the pharmaceutical industry, 2-(2-Chlorophenoxy)acetohydrazide serves as a key intermediate in the synthesis of various drug candidates. Its structure makes it particularly valuable for developing compounds with potential biological activity. Recent studies have explored its derivatives for various therapeutic applications, though more research is needed to fully understand its potential in this field. The compound's structure-activity relationship continues to be an area of active investigation.

The agricultural applications of 2-(2-Chlorophenoxy)acetohydrazide have also been explored, particularly in the development of novel plant growth regulators and pest control agents. Its chlorophenoxy component suggests potential activity in plant hormone systems, while the hydrazide group may contribute to interactions with biological targets. Researchers are investigating its potential as a biodegradable alternative to traditional agricultural chemicals.

From a material science perspective, 2-(2-Chlorophenoxy)acetohydrazide has shown promise in the development of functional materials. Its ability to form hydrogen bonds and participate in molecular self-assembly makes it interesting for creating supramolecular architectures and coordination polymers. These properties are particularly relevant in the context of developing new sensor materials and molecular devices.

The synthesis of 2-(2-Chlorophenoxy)acetohydrazide typically involves the reaction of 2-(2-chlorophenoxy)acetic acid with hydrazine hydrate under controlled conditions. Recent advances in green chemistry have focused on optimizing this process to reduce waste and improve atom economy. Researchers are also exploring catalytic methods and alternative solvents to make the production more environmentally friendly.

Quality control for 2-(2-Chlorophenoxy)acetohydrazide typically involves HPLC analysis, melting point determination, and spectroscopic characterization (including IR, NMR, and mass spectrometry). These analytical techniques ensure the compound meets the required purity standards for various applications. The development of robust analytical methods for this compound remains an active area of research.

In terms of market trends, demand for 2-(2-Chlorophenoxy)acetohydrazide has been steadily increasing, particularly from the pharmaceutical and agrochemical sectors. The compound's versatility as a chemical intermediate makes it valuable in multiple industries. Current research focuses on expanding its applications and developing more efficient synthetic routes to meet growing demand.

Safety considerations for handling 2-(2-Chlorophenoxy)acetohydrazide include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Storage recommendations typically suggest keeping it in a cool, dry place away from strong oxidizers. As with any chemical, appropriate risk assessment should be conducted before use.

Future research directions for 2-(2-Chlorophenoxy)acetohydrazide include exploring its potential in medicinal chemistry, developing novel derivatives with enhanced properties, and investigating its role in advanced materials. The compound's unique combination of structural features continues to make it an interesting subject for scientific investigation across multiple disciplines.

For researchers and industry professionals seeking information about 2-(2-Chlorophenoxy)acetohydrazide CAS 36304-40-2, this overview provides a comprehensive starting point. The compound's diverse applications and ongoing research interest ensure it will remain relevant in chemical research and industrial applications for years to come.